Cas no 1038306-17-0 (4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol)

• Product Name: 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol
• CAS No: 1038306-17-0
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5185920
• PubChem ID: 29083096
• Update Time: 2026-03-05

4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[(2-hydroxyethyl)amino]methyl]-
• 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol

• Inchi： 1S/C9H12ClNO2/c10-8-1-2-9(13)7(5-8)6-11-3-4-12/h1-2,5,11-13H,3-4,6H2
• InChI Key： NUIBKSYYEYNMAN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNCCO

Additional information on 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol

Introduction to 4-Chloro-2-{(2-Hydroxyethyl)aminomethyl}Phenol (CAS No. 1038306-17-0)

4-Chloro-2-{(2-Hydroxyethyl)aminomethyl}phenol (CAS No. 1038306-17-0) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes a phenolic hydroxyl group, a chloro substituent, and an aminoalkyl moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in various synthetic processes.

The phenolic hydroxyl group in 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol is known for its reactivity and ability to participate in various chemical reactions, such as esterification, etherification, and oxidation. This group also contributes to the compound's solubility in polar solvents and its potential for forming hydrogen bonds, which can be crucial in biological interactions.

The presence of the chloro substituent at the para position of the phenol ring imparts additional reactivity and selectivity to the molecule. Chlorine is a common leaving group in nucleophilic substitution reactions, making this compound useful as a starting material for the synthesis of more complex molecules. Additionally, the chloro substituent can influence the electronic properties of the phenol ring, affecting its reactivity and stability.

The (2-hydroxyethyl)aminomethyl moiety is another key feature of this compound. This functional group introduces both hydrophilic and nucleophilic properties to the molecule, making it suitable for use in reactions that require high reactivity or specific functionalization. The amino group can participate in amide formation, Schiff base formation, and other nitrogen-based reactions, while the hydroxyl group can engage in esterification and etherification processes.

In recent years, 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol has gained attention for its potential applications in pharmaceutical research. Studies have shown that this compound can serve as a lead structure for the development of new drugs targeting various diseases. For instance, its ability to form stable complexes with metal ions has been explored for the design of metal-based therapeutic agents. Additionally, the compound's structural features make it a promising candidate for modifying existing drugs to improve their pharmacological properties.

A notable area of research involves the use of 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol as an intermediate in the synthesis of antiviral agents. The unique combination of functional groups allows for the creation of molecules with enhanced antiviral activity against a range of pathogens. This has led to increased interest from pharmaceutical companies and academic researchers alike.

Beyond pharmaceutical applications, 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol has also found use in materials science. Its ability to form stable complexes with various metals makes it a valuable component in the development of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and separation processes due to their high surface area and tunable pore sizes.

In summary, 4-chloro-2-{(2-hydroxyethyl)aminomethyl}phenol (CAS No. 1038306-17-0) is a multifunctional organic compound with a wide range of applications across different scientific disciplines. Its unique chemical structure provides a foundation for further research and development in areas such as drug discovery, materials science, and chemical synthesis. As new studies continue to uncover its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.